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molecular formula C13H10ClNO2 B1320913 2-Chloro-5-(2-methoxybenzoyl)pyridine CAS No. 86580-59-8

2-Chloro-5-(2-methoxybenzoyl)pyridine

Cat. No. B1320913
CAS RN: 86580-59-8
M. Wt: 247.67 g/mol
InChI Key: NFXOBOKMBFXPKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08524910B2

Procedure details

To a solution of 1-bromo-2-methoxy-benzene (49.2 g, 0.263 mol) in dry THF (500 mL) was added dropwise n-BuLi (2.5 M in hexane, 105 mL, 0.263 mol) at −78° C. under N2 atmosphere. The mixture was stirred at this temperature for 1 hr and then a solution of 6-chloro-N-methoxy-N-methyl-nicotinamide (50 g, 0.25 mol) in THF (100 mL) was added dropwise. The reaction mixture was warmed to room temperature, stirred overnight and then was quenched with a saturated solution of NH4Cl (300 mL). The separated aqueous layer was extracted with ethyl acetate (3×300 mL). The combined organic layers were washed with brine, dried over Na2SO4, evaporated in vacuo to give the crude product that was purified by column chromatography to yield (6-chloropyridin-3-yl)-(2-methoxyphenyl)-methanone as a white solid (31 g, 47.6%).
Name
1-bromo-2-methoxy-benzene
Quantity
49.2 g
Type
reactant
Reaction Step One
Name
n-BuLi
Quantity
105 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
500 mL
Type
solvent
Reaction Step One
Name
6-chloro-N-methoxy-N-methyl-nicotinamide
Quantity
50 g
Type
reactant
Reaction Step Two
Name
THF
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
(6-chloropyridin-3-yl)-(2-methoxyphenyl)-methanone
Yield
47.6%

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[O:8][CH3:9].[Li]CCCC.[Cl:15][C:16]1[CH:27]=[CH:26][C:19]([C:20](N(OC)C)=[O:21])=[CH:18][N:17]=1>C1COCC1>[Cl:15][C:16]1[N:17]=[CH:18][C:19]([C:20]([C:2]2[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=2[O:8][CH3:9])=[O:21])=[CH:26][CH:27]=1

Inputs

Step One
Name
1-bromo-2-methoxy-benzene
Quantity
49.2 g
Type
reactant
Smiles
BrC1=C(C=CC=C1)OC
Name
n-BuLi
Quantity
105 mL
Type
reactant
Smiles
[Li]CCCC
Name
THF
Quantity
500 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
6-chloro-N-methoxy-N-methyl-nicotinamide
Quantity
50 g
Type
reactant
Smiles
ClC1=NC=C(C(=O)N(C)OC)C=C1
Name
THF
Quantity
100 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at this temperature for 1 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
stirred overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
was quenched with a saturated solution of NH4Cl (300 mL)
EXTRACTION
Type
EXTRACTION
Details
The separated aqueous layer was extracted with ethyl acetate (3×300 mL)
WASH
Type
WASH
Details
The combined organic layers were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CUSTOM
Type
CUSTOM
Details
evaporated in vacuo
CUSTOM
Type
CUSTOM
Details
to give the crude product that
CUSTOM
Type
CUSTOM
Details
was purified by column chromatography

Outcomes

Product
Details
Reaction Time
 1 h
Name
(6-chloropyridin-3-yl)-(2-methoxyphenyl)-methanone
Type
product
Smiles
ClC1=CC=C(C=N1)C(=O)C1=C(C=CC=C1)OC
Measurements
Type Value Analysis
AMOUNT: MASS 31 g
YIELD: PERCENTYIELD 47.6%
YIELD: CALCULATEDPERCENTYIELD 50.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.